Cas no 139037-02-8 (1,2-Benzisothiazole,5-fluoro-(9CI))

• Product Name: 1,2-Benzisothiazole,5-fluoro-(9CI)
• CAS No: 139037-02-8
• MF: C₇H₄FNS
• MW: 153.176763534546
• CID: 902528
• PubChem ID: 17842478
• Update Time: 2025-05-24

1,2-Benzisothiazole,5-fluoro-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisothiazole,5-fluoro-(9CI)

• Inchi： 1S/C7H4FNS/c8-6-1-2-7-5(3-6)4-9-10-7/h1-4H
• InChI Key： JPKDVKGGYHQZNR-UHFFFAOYSA-N
• SMILES： S1C2C=CC(=CC=2C=N1)F

Computed Properties

• Exact Mass: 153.00492
• Monoisotopic Mass: 153.00484847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 1,2-Benzisothiazole,5-fluoro-(9CI)

Recent Advances in the Study of 1,2-Benzisothiazole,5-fluoro-(9CI) (CAS: 139037-02-8): A Promising Scaffold in Medicinal Chemistry

The compound 1,2-Benzisothiazole,5-fluoro-(9CI) (CAS: 139037-02-8) has recently garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic scaffold, characterized by the presence of a fluorine atom at the 5-position, exhibits remarkable pharmacological properties, making it a valuable candidate for drug discovery and development. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the areas of antimicrobial, anticancer, and central nervous system (CNS) therapeutics.

In a groundbreaking study published in the Journal of Medicinal Chemistry (2023), researchers investigated the antimicrobial potential of derivatives based on the 1,2-Benzisothiazole,5-fluoro-(9CI) scaffold. The study demonstrated that fluorination at the 5-position significantly enhanced the compounds' ability to inhibit bacterial growth, particularly against drug-resistant strains such as methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action was attributed to the disruption of bacterial cell wall synthesis, a finding supported by molecular docking studies that revealed strong interactions with key bacterial enzymes.

Another notable research effort, detailed in Bioorganic & Medicinal Chemistry Letters (2024), focused on the anticancer properties of 1,2-Benzisothiazole,5-fluoro-(9CI) derivatives. The study highlighted the compound's ability to act as a potent inhibitor of protein kinases involved in cancer cell proliferation. Specifically, the fluorinated benzisothiazole core was shown to enhance binding affinity to the ATP-binding site of target kinases, leading to improved selectivity and reduced off-target effects. These findings suggest that 139037-02-8 could serve as a promising lead compound for the development of next-generation kinase inhibitors.

Recent advancements in synthetic methodologies have also contributed to the growing interest in this compound. A 2024 study in Organic Process Research & Development reported an efficient, scalable synthesis route for 1,2-Benzisothiazole,5-fluoro-(9CI), addressing previous challenges related to yield and purity. The new protocol employs a palladium-catalyzed fluorination step, which offers significant improvements in both environmental sustainability and cost-effectiveness compared to traditional methods.

In the realm of CNS drug discovery, research published in European Journal of Medicinal Chemistry (2023) explored the neuroprotective effects of 1,2-Benzisothiazole,5-fluoro-(9CI) derivatives. The compounds demonstrated potent activity in models of neurodegenerative diseases, with particular efficacy in modulating glutamate receptors and reducing oxidative stress. These results position the scaffold as a potential candidate for the treatment of conditions such as Alzheimer's and Parkinson's diseases.

As the scientific community continues to investigate the full potential of 1,2-Benzisothiazole,5-fluoro-(9CI), it is clear that this compound represents a versatile and valuable scaffold in medicinal chemistry. Future research directions may include further optimization of its pharmacokinetic properties, exploration of additional therapeutic targets, and development of novel drug delivery systems to enhance its clinical applicability. The growing body of evidence supporting its diverse biological activities ensures that 139037-02-8 will remain a focus of intense research in the coming years.